4-[(4-chloro-3-nitro-1H-pyrazol-1-yl)methyl]benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-[(4-chloro-3-nitro-1H-pyrazol-1-yl)methyl]benzoic acid” is a chemical compound with the empirical formula C10H8N2O2 . It is a derivative of pyrazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds .
Synthesis Analysis
The synthesis of pyrazole derivatives often involves the reaction of hydrazones with POCl3 in N,N-dimethyl formamide (Vilsmeier–Haack reagent), which gives the crude pyrazolyl benzoic acid derivative . After recrystallization in acetonitrile, the pure product is obtained .
Molecular Structure Analysis
The molecular structure of “this compound” can be analyzed using various spectroscopic techniques. For instance, the IR spectrum can provide information about the presence of functional groups, while the 1H NMR and 13C NMR spectra can provide information about the hydrogen and carbon environments in the molecule .
Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 188.18 . The compound appears as white crystals with a melting point of 138–140 °C .
Scientific Research Applications
1. Hydrogen-Bonded Molecular Structures
- Molecules related to 4-[(4-chloro-3-nitro-1H-pyrazol-1-yl)methyl]benzoic acid exhibit complex hydrogen-bonded molecular structures, forming sheets or chains in their crystalline forms. These structures are significant in the study of molecular-electronic structures and intermolecular interactions (Portilla et al., 2007).
2. Crystallographic Analysis
- Detailed crystallographic analysis of compounds structurally similar to this compound helps in understanding the nature of intermolecular interactions. This is crucial for the development of new materials with specific crystallographic properties (Gotoh & Ishida, 2011).
3. Antimicrobial Activity
- Derivatives of this compound have been studied for their antimicrobial activity. Understanding their biological activity and interactions with microbial cells can lead to the development of new antimicrobial agents (Rai et al., 2009).
4. Luminescent Properties
- Research into the luminescent properties of compounds related to this compound can lead to the development of new luminescent materials. These materials have potential applications in sensing and imaging technologies (Dai et al., 2017).
5. Molecular Interactions and Drug Design
- The molecular interactions of pyrazole-based drug candidates, which include derivatives of this compound, are critical in the field of drug design. Studying these interactions can enhance the development of new pharmaceutical compounds (Shubhangi et al., 2019).
6. Cancer Inhibitory Activity
- Some derivatives of this compound have been studied for their potential as antitumor agents. Research in this area could contribute to the development of new cancer therapies (Jing et al., 2012).
Future Directions
The future directions for research on “4-[(4-chloro-3-nitro-1H-pyrazol-1-yl)methyl]benzoic acid” could involve further exploration of its synthesis, chemical reactions, and biological activities. Given the broad range of activities exhibited by pyrazole derivatives, this compound could potentially be developed into a new drug .
Properties
IUPAC Name |
4-[(4-chloro-3-nitropyrazol-1-yl)methyl]benzoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8ClN3O4/c12-9-6-14(13-10(9)15(18)19)5-7-1-3-8(4-2-7)11(16)17/h1-4,6H,5H2,(H,16,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDPOIGJDZZNZNU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CN2C=C(C(=N2)[N+](=O)[O-])Cl)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8ClN3O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.65 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.